Cas no 2680789-68-6 (2-({1-(tert-butoxy)carbonyl-3-(trifluoromethyl)azetidin-3-yl}oxy)acetic acid)

• Product Name: 2-({1-(tert-butoxy)carbonyl-3-(trifluoromethyl)azetidin-3-yl}oxy)acetic acid
• CAS No: 2680789-68-6
• MF: C₁₁H₁₆F₃NO₅
• MW: 299.243654251099
• CID: 5633989
• PubChem ID: 165923831
• Update Time: 2025-10-29

2-({1-(tert-butoxy)carbonyl-3-(trifluoromethyl)azetidin-3-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-[(tert-butoxy)carbonyl]-3-(trifluoromethyl)azetidin-3-yl}oxy)acetic acid
• 2680789-68-6
• EN300-28289976
• 2-({1-(tert-butoxy)carbonyl-3-(trifluoromethyl)azetidin-3-yl}oxy)acetic acid

• Inchi： 1S/C11H16F3NO5/c1-9(2,3)20-8(18)15-5-10(6-15,11(12,13)14)19-4-7(16)17/h4-6H2,1-3H3,(H,16,17)
• InChI Key： JZPZZJUULFJHHJ-UHFFFAOYSA-N
• SMILES： FC(C1(CN(C(=O)OC(C)(C)C)C1)OCC(=O)O)(F)F

Computed Properties

• Exact Mass: 299.09805710g/mol
• Monoisotopic Mass: 299.09805710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-({1-(tert-butoxy)carbonyl-3-(trifluoromethyl)azetidin-3-yl}oxy)acetic acid

Comprehensive Guide to 2-({1-(tert-butoxy)carbonyl-3-(trifluoromethyl)azetidin-3-yl}oxy)acetic acid (CAS No. 2680789-68-6)

2-({1-(tert-butoxy)carbonyl-3-(trifluoromethyl)azetidin-3-yl}oxy)acetic acid (CAS No. 2680789-68-6) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of azetidine derivatives, which are increasingly gaining attention due to their unique structural properties and biological activities. The presence of a trifluoromethyl group and a tert-butoxy carbonyl moiety enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

The compound is widely used in the development of small molecule drugs, particularly in the field of medicinal chemistry. Researchers are exploring its potential as a building block for novel therapeutics targeting various diseases, including central nervous system (CNS) disorders and metabolic diseases. Its unique structure allows for selective interactions with biological targets, making it a promising candidate for drug discovery programs.

In recent years, the demand for 2-({1-(tert-butoxy)carbonyl-3-(trifluoromethyl)azetidin-3-yl}oxy)acetic acid has surged due to its role in the synthesis of protease inhibitors and enzyme modulators. The compound's ability to act as a bioisostere for carboxylic acids further expands its utility in drug design. Additionally, its lipophilicity and metabolic stability are key factors driving its adoption in pharmaceutical research.

From a chemical perspective, 2-({1-(tert-butoxy)carbonyl-3-(trifluoromethyl)azetidin-3-yl}oxy)acetic acid exhibits excellent solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane (DCM). This property facilitates its use in various organic synthesis reactions, including peptide coupling and cross-coupling reactions. The compound's stability under acidic and basic conditions further enhances its versatility in synthetic applications.

The growing interest in fluorinated compounds has also contributed to the popularity of 2-({1-(tert-butoxy)carbonyl-3-(trifluoromethyl)azetidin-3-yl}oxy)acetic acid. Fluorine incorporation is a common strategy in drug design to improve bioavailability and binding affinity. This compound's trifluoromethyl group is particularly advantageous for these purposes, aligning with current trends in rational drug design.

In the agrochemical sector, 2-({1-(tert-butoxy)carbonyl-3-(trifluoromethyl)azetidin-3-yl}oxy)acetic acid is being investigated for its potential as a herbicide intermediate. Its structural features may contribute to the development of new crop protection agents with improved efficacy and environmental safety. Researchers are particularly interested in its mode of action and potential for target-specific activity.

The synthesis of 2-({1-(tert-butoxy)carbonyl-3-(trifluoromethyl)azetidin-3-yl}oxy)acetic acid typically involves multi-step organic reactions, including protection-deprotection strategies and selective functionalization. Advanced purification techniques such as column chromatography and recrystallization are employed to ensure high purity, which is crucial for research applications. The compound is generally supplied as a white to off-white crystalline powder with high chemical stability.

Quality control of 2-({1-(tert-butoxy)carbonyl-3-(trifluoromethyl)azetidin-3-yl}oxy)acetic acid involves rigorous analytical testing, including HPLC analysis, NMR spectroscopy, and mass spectrometry. These techniques verify the compound's identity and purity, ensuring consistency across research applications. Storage recommendations typically include protection from moisture and maintenance at low temperatures to preserve stability.

From a commercial perspective, the market for 2-({1-(tert-butoxy)carbonyl-3-(trifluoromethyl)azetidin-3-yl}oxy)acetic acid is experiencing steady growth, driven by increasing R&D investments in pharmaceutical innovation. Several contract research organizations (CROs) and custom synthesis providers now offer this compound as part of their catalog, catering to the needs of drug discovery teams worldwide. The compound's pricing reflects its specialized nature and the complexity of its synthesis.

Future research directions for 2-({1-(tert-butoxy)carbonyl-3-(trifluoromethyl)azetidin-3-yl}oxy)acetic acid may explore its potential in bioconjugation chemistry and prodrug development. The compound's reactive sites offer opportunities for further structural modifications, potentially leading to novel applications in targeted drug delivery systems. As the understanding of azetidine chemistry deepens, new uses for this versatile building block are likely to emerge.

For researchers working with 2-({1-(tert-butoxy)carbonyl-3-(trifluoromethyl)azetidin-3-yl}oxy)acetic acid, proper laboratory safety protocols should always be followed, including the use of appropriate personal protective equipment (PPE). While the compound is not classified as hazardous under standard conditions, general precautions for handling organic chemicals should be observed to ensure safe laboratory practices.

The intellectual property landscape surrounding 2-({1-(tert-butoxy)carbonyl-3-(trifluoromethyl)azetidin-3-yl}oxy)acetic acid includes several patents covering its synthesis methods and potential applications. Researchers should conduct proper patent searches before developing commercial applications to avoid infringement issues. The compound's structural uniqueness has made it a subject of interest in pharmaceutical patenting strategies.

In conclusion, 2-({1-(tert-butoxy)carbonyl-3-(trifluoromethyl)azetidin-3-yl}oxy)acetic acid (CAS No. 2680789-68-6) represents an important chemical intermediate with diverse applications in drug discovery and development. Its unique structural features, combined with growing scientific interest in fluorinated heterocycles, position it as a valuable tool for medicinal chemists. As research continues to uncover new potential uses, this compound is likely to maintain its significance in pharmaceutical innovation for years to come.